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Compound of Interest

Compound Name: Caspofungin-d4

Cat. No.: B568995 Get Quote

Introduction
Caspofungin-d4 is the deuterated analogue of Caspofungin, a potent antifungal agent

belonging to the echinocandin class of drugs. Caspofungin revolutionized the treatment of

invasive fungal infections, particularly those caused by Candida and Aspergillus species. Its

unique mechanism of action, targeting the fungal cell wall, provides a significant advantage

over other antifungal agents. This technical guide provides an in-depth overview of the physical

and chemical properties of Caspofungin-d4, its synthesis and characterization, and its critical

application as an internal standard in pharmacokinetic and bioequivalence studies.

Physical and Chemical Properties
Caspofungin-d4 is a complex lipopeptide, and its physical and chemical properties are crucial

for its handling, formulation, and analytical method development. The key properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₅₂H₈₄D₄N₁₀O₁₅ [1][2]

Formula Weight
1217.5 g/mol (as diacetate

salt)
[1][2]

CAS Number 1131958-73-0 [3]

Appearance Solid [1]

Solubility
Slightly soluble in methanol

and water (with heating)
[1]

Storage -20°C [4][5]

Purity >99% deuterated forms (d₁-d₄) [1][2]

Mechanism of Action: Inhibition of β-(1,3)-D-Glucan
Synthase
Caspofungin exerts its antifungal activity by non-competitively inhibiting the enzyme β-(1,3)-D-

glucan synthase.[6] This enzyme is essential for the synthesis of β-(1,3)-D-glucan, a critical

polysaccharide component of the fungal cell wall that is absent in mammalian cells, making it

an excellent target for selective toxicity.[7][8][9] The inhibition of this enzyme disrupts the

integrity of the fungal cell wall, leading to osmotic instability and cell death.[10]

The β-(1,3)-D-glucan synthesis pathway is a fundamental process for fungal cell wall

construction. The key steps are outlined in the signaling pathway diagram below.
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Mechanism of Action of Caspofungin
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Bioanalytical Workflow for Caspofungin Quantification
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Logical Relationship in Internal Standard Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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